Cas no 1803789-46-9 (Methyl 2,4-difluoro-5-(difluoromethyl)benzoate)

• Product Name: Methyl 2,4-difluoro-5-(difluoromethyl)benzoate
• CAS No: 1803789-46-9
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 4949638
• Update Time: 2025-05-24

Methyl 2,4-difluoro-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-difluoro-5-(difluoromethyl)benzoate

• Inchi： 1S/C9H6F4O2/c1-15-9(14)5-2-4(8(12)13)6(10)3-7(5)11/h2-3,8H,1H3
• InChI Key： XANZYMQCOZULFI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,4-difluoro-5-(difluoromethyl)benzoate

Methyl 2,4-difluoro-5-(difluoromethyl)benzoate (CAS No. 1803789-46-9): An Overview of Its Properties and Applications

Methyl 2,4-difluoro-5-(difluoromethyl)benzoate (CAS No. 1803789-46-9) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound is characterized by its high chemical stability, low reactivity, and excellent solubility in organic solvents, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Methyl 2,4-difluoro-5-(difluoromethyl)benzoate consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions and a difluoromethyl group at the 5 position. The ester group attached to the benzene ring further enhances its reactivity and functional versatility. The presence of multiple fluorine atoms imparts unique electronic and steric properties to the molecule, which can be leveraged in the design of novel materials and pharmaceuticals.

Recent research has highlighted the potential of Methyl 2,4-difluoro-5-(difluoromethyl)benzoate as a key intermediate in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to significantly alter the pharmacokinetic and pharmacodynamic properties of drugs, often leading to improved bioavailability, metabolic stability, and target selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited enhanced potency against specific cancer cell lines compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, Methyl 2,4-difluoro-5-(difluoromethyl)benzoate has shown promise in the development of advanced materials. Fluorinated compounds are widely used in the production of polymers with superior thermal stability, chemical resistance, and low surface energy. These properties make them ideal for applications in coatings, adhesives, and electronic devices. A recent study in the Journal of Materials Chemistry C reported that polymers derived from this compound exhibited excellent dielectric properties and were suitable for use in high-performance capacitors.

The synthesis of Methyl 2,4-difluoro-5-(difluoromethyl)benzoate typically involves multi-step processes that include halogenation, substitution, and esterification reactions. One common synthetic route involves the reaction of 2,4-difluorobenzoyl chloride with methyl alcohol in the presence of a base such as triethylamine. The resulting product is then further modified through various functional group transformations to introduce the difluoromethyl group. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing both cost and environmental impact.

The physical properties of Methyl 2,4-difluoro-5-(difluoromethyl)benzoate are also noteworthy. It is a colorless liquid with a boiling point around 180°C at atmospheric pressure. Its high boiling point makes it suitable for use in processes requiring elevated temperatures without significant decomposition or volatility issues. Additionally, its low reactivity ensures that it can be stored and handled safely under standard laboratory conditions.

In conclusion, Methyl 2,4-difluoro-5-(difluoromethyl)benzoate (CAS No. 1803789-46-9) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of more complex molecules with enhanced functional characteristics. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.